Cas no 62821-19-6 (Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid)

• Product Name: Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid
• CAS No: 62821-19-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 430443
• PubChem ID: 71382466
• Update Time: 2025-04-19

Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.2]nonane-6,6-dicarboxylic acid
• 62821-19-6
• DTXSID60804844

• Inchi： 1S/C11H16O4/c12-9(13)11(10(14)15)6-7-2-1-3-8(11)5-4-7/h7-8H,1-6H2,(H,12,13)(H,14,15)
• InChI Key： BIKVBDHGBDPJPO-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CC2CCCC1CC2)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6